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carboxylate

Cat. No.: B042771 Get Quote

An In-Depth Technical Guide to Ethyl 1-methylpiperidine-2-carboxylate

Executive Summary: This document provides a comprehensive technical overview of Ethyl 1-
methylpiperidine-2-carboxylate, a key heterocyclic building block in modern organic

synthesis. With the molecular formula C9H17NO2 and a molecular weight of 171.24 g/mol , this

compound serves as a critical intermediate in the development of various high-value chemical

entities, particularly within the pharmaceutical industry. Its utility is underscored by its role in the

synthesis of several local anesthetics. This guide details its physicochemical properties,

synthesis methodologies, applications in drug discovery, and essential safety protocols, offering

a vital resource for researchers, chemists, and professionals in drug development.

Introduction to a Versatile Synthetic Intermediate
Ethyl 1-methylpiperidine-2-carboxylate, also known as Ethyl 1-methylpipecolinate, is a

substituted piperidine derivative. The piperidine ring is a ubiquitous scaffold in medicinal

chemistry, found in numerous natural products and pharmaceuticals due to its ability to confer

favorable pharmacokinetic properties and engage in crucial binding interactions with biological

targets. This specific compound, featuring a methyl group on the piperidine nitrogen and an

ethyl ester at the 2-position, is a valuable and highly sought-after intermediate for creating

more complex molecular architectures. Its primary significance lies in its application as a

precursor in the synthesis of active pharmaceutical ingredients (APIs), most notably local

anesthetics such as mepivacaine.
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Caption: 2D Structure of Ethyl 1-methylpiperidine-2-carboxylate.

Physicochemical Properties
The physical and chemical characteristics of a compound are fundamental to its handling,

application, and reactivity in synthetic protocols. Ethyl 1-methylpiperidine-2-carboxylate is

typically a clear, colorless to light yellow or orange liquid. Its key properties are summarized

below.

Property Value Source

Molecular Formula C9H17NO2

Molecular Weight 171.24 g/mol

CAS Number 30727-18-5

Appearance
Clear, colorless to light

orange/yellow liquid

Density 0.975 g/mL at 25°C

Boiling Point 92-96°C at 11 mmHg

Flash Point 165°F (73.9°C)

Refractive Index n20/D 1.452

Solubility
Soluble in most organic

solvents (e.g., ethanol, ether)

Synthesis and Characterization
Synthesis Methodology
The preparation of Ethyl 1-methylpiperidine-2-carboxylate is most commonly achieved

through the esterification of its corresponding carboxylic acid, 1-methyl-2-piperidinecarboxylic

acid. This transformation is a standard procedure in organic chemistry, often necessary to

protect the carboxylic acid or to modify its reactivity for subsequent synthetic steps.
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A general laboratory-scale protocol involves reacting 1-methyl-2-piperidinecarboxylic acid with

ethanol in the presence of an acid catalyst, such as thionyl chloride or sulfuric acid. The choice

of catalyst is critical; thionyl chloride is highly effective as it reacts with the carboxylic acid to

form an acyl chloride intermediate, which is then readily esterified by ethanol. The byproducts

(SO2 and HCl) are gaseous, which helps drive the reaction to completion.

Experimental Protocol: Esterification via Thionyl Chloride

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser under an inert atmosphere (e.g., nitrogen), suspend 1-methyl-2-

piperidinecarboxylic acid in an excess of absolute ethanol.

Reagent Addition: Cool the mixture in an ice bath to 0°C. Slowly add thionyl chloride

dropwise. This step is highly exothermic and releases HCl gas; proper ventilation in a

chemical fume hood is mandatory.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Heat the reaction to reflux and maintain for several hours, monitoring

progress by Thin Layer Chromatography (TLC).

Workup: Cool the reaction mixture and carefully remove the excess ethanol under reduced

pressure.

Purification: Dissolve the residue in an appropriate solvent and neutralize with a mild base

(e.g., saturated sodium bicarbonate solution). Extract the product into an organic solvent

(e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate to yield the crude product.

Final Purification: Purify the crude ester by vacuum distillation to obtain the final high-purity

product.

Characterization: Confirm the identity and purity of the final product using techniques such

as NMR (¹H and ¹³C), FT-IR, and Mass Spectrometry.

Caption: General workflow for the synthesis and purification of the target ester.
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The primary value of Ethyl 1-methylpiperidine-2-carboxylate is its role as a versatile building

block in the synthesis of complex organic molecules.

Intermediate for Local Anesthetics
This compound is a documented precursor in the synthesis of several important local

anesthetics. For example, the synthesis of mepivacaine, a widely used amide-type local

anesthetic, utilizes a piperidine core derived from this ester. The synthetic pathway typically

involves the amidation of the ester group with an appropriate aniline derivative. The use of

palladium catalysts in such reductive acylation reactions has been reported as an efficient

method for producing mepivacaine, lidocaine, and related drugs from intermediates like Ethyl
1-methylpiperidine-2-carboxylate.

The Piperidine Scaffold in Medicinal Chemistry
The piperidine motif is a "privileged scaffold" in drug discovery, meaning it is a structural

framework that is frequently found in active biological agents. Its conformational flexibility and

basic nitrogen atom allow it to interact favorably with a wide range of protein targets. The N-

benzyl piperidine motif, a related structure, is particularly noted for its ability to engage in

cation-π interactions and fine-tune the physicochemical properties of drug candidates. As a

substituted piperidine, Ethyl 1-methylpiperidine-2-carboxylate provides a ready-to-use chiral

or achiral core onto which further complexity can be built, making it an invaluable tool for

medicinal chemists aiming to explore new chemical space.

Safety and Handling
Due to its chemical nature, Ethyl 1-methylpiperidine-2-carboxylate must be handled with

appropriate caution. It is classified as a corrosive substance that can cause burns.
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Hazard Information Description

Hazard Symbol C - Corrosive

Risk Codes R34: Causes burns

Safety Phrases

S26: In case of contact with eyes, rinse

immediately with plenty of water and seek

medical advice. S36/37/39: Wear suitable

protective clothing, gloves,

To cite this document: BenchChem. [Ethyl 1-methylpiperidine-2-carboxylate molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042771#ethyl-1-methylpiperidine-2-carboxylate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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